Cas no 29274-19-9 (methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate)

Methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate is a versatile heterocyclic compound with a pyrazolopyrimidine core, functionalized with a chlorinated position and an ester group at the 5-position. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a fused bicyclic scaffold. The chlorine substituent enhances reactivity for further functionalization, while the methyl ester provides a handle for derivatization via hydrolysis or nucleophilic substitution. This compound is characterized by its high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry research and fine chemical production.
methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate structure
29274-19-9 structure
Product Name:methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
CAS No:29274-19-9
MF:C8H6ClN3O2
MW:211.605140209198
MDL:MFCD20922387
CID:5465237
PubChem ID:59764217
Update Time:2025-05-28

methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 7-chloropyrazolo[1,5-a]pyrimidine-5-carboxylate
    • AT10469
    • Z1486010920
    • Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid, 7-chloro-, methyl ester
    • methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate
    • MDL: MFCD20922387
    • Inchi: 1S/C8H6ClN3O2/c1-14-8(13)5-4-6(9)12-7(11-5)2-3-10-12/h2-4H,1H3
    • InChI Key: QGCGOFXLRDHWIJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=NC2=CC=NN21

Computed Properties

  • Exact Mass: 211.0148541 g/mol
  • Monoisotopic Mass: 211.0148541 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5
  • Molecular Weight: 211.60

methyl 7-chloropyrazolo1,5-apyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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